Cas no 1784862-06-1 (3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid
• CAS No: 1784862-06-1
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5701086
• PubChem ID: 105467434
• Update Time: 2025-06-09

3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid
• EN300-1153596
• 1784862-06-1
• 3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoicacid
• Benzenepropanoic acid, β,2-difluoro-α,α-dimethyl-

• Inchi： 1S/C11H12F2O2/c1-11(2,10(14)15)9(13)7-5-3-4-6-8(7)12/h3-6,9H,1-2H3,(H,14,15)
• InChI Key： DEFKRPUCMMBHOY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)(F)C(C)(C)C(=O)O

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 293.8±25.0 °C(Predicted)
• pka: 3.79±0.21(Predicted)

Additional information on 3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid

3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 1784862-06-1): An Overview of Its Structure, Properties, and Applications

3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 1784862-06-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and a carboxylic acid moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid is C₁₁H₁₁F₂O₂, with a molecular weight of approximately 209.19 g/mol. The compound's structure can be visualized as a central carbon atom bonded to two methyl groups, a fluorine atom, and a carboxylic acid group. Additionally, the central carbon is also bonded to a 2-fluorophenyl group, which adds complexity and functionality to the molecule.

In terms of physical properties, 3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid is typically a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile is crucial for its use in various chemical reactions and biological assays.

The chemical reactivity of 3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid is influenced by its functional groups. The carboxylic acid group can participate in esterification reactions, amide formation, and other nucleophilic acyl substitution reactions. The fluorine atoms on the phenyl ring can also affect the reactivity of the molecule by influencing electronic properties and steric hindrance. These characteristics make the compound versatile for synthetic transformations and derivatization.

In the context of medicinal chemistry, 3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid has been studied for its potential therapeutic applications. Recent research has focused on its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a key intermediate in the development of new anti-inflammatory agents. The unique combination of fluorine atoms and the carboxylic acid group provides structural features that can enhance binding affinity to specific biological targets.

Beyond its use as an intermediate, 3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid itself has shown promising biological activity. Preliminary studies have indicated that it exhibits anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has been evaluated for its potential as an antiviral agent against certain RNA viruses. These findings suggest that further investigation into its biological activities could lead to the discovery of new therapeutic leads.

The synthesis of 3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 2-fluorobenzaldehyde with dimethyl malonate followed by reduction and subsequent hydrolysis to form the carboxylic acid. Another method involves the use of transition metal-catalyzed cross-coupling reactions to introduce the fluorinated phenyl group onto a pre-existing scaffold.

In terms of safety and handling, while 3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid is not classified as hazardous or toxic under standard regulations, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE) such as gloves and goggles should be used to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid is another important consideration for researchers and manufacturers. Efforts are being made to develop more sustainable synthetic routes that minimize waste generation and reduce the use of hazardous reagents. Green chemistry principles are increasingly being applied to ensure that the production and use of this compound align with environmental standards.

In conclusion, 3-Fluoro-3-(2-fluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 1784862-06-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for various applications, from serving as an intermediate in drug synthesis to exhibiting direct biological activity. Ongoing research continues to uncover new insights into its behavior and potential uses, highlighting its importance in advancing scientific knowledge and therapeutic innovation.